Cas no 2172146-44-8 (N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide)

• Product Name: N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide
• CAS No: 2172146-44-8
• MF: C₆H₁₁F₃N₂O₂
• MW: 200.158951997757
• CID: 6092299
• PubChem ID: 165534319
• Update Time: 2025-08-05

N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide
• 2172146-44-8
• EN300-1276107

• Inchi： 1S/C6H11F3N2O2/c1-4(2)11(10)5(12)13-3-6(7,8)9/h4H,3,10H2,1-2H3
• InChI Key： KFMYJCYWIZLMTE-UHFFFAOYSA-N
• SMILES： FC(COC(N(C(C)C)N)=O)(F)F

Computed Properties

• Exact Mass: 200.07726208g/mol
• Monoisotopic Mass: 200.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide

Comprehensive Overview of N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide (CAS No. 2172146-44-8): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide (CAS No. 2172146-44-8) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its carbohydrazide backbone and trifluoroethoxy moiety, is increasingly studied for its potential in drug discovery, agrochemical development, and material science. Researchers and industry professionals are particularly interested in its synthetic pathways, reactivity, and bioactivity, making it a focal point in modern chemical research.

The molecular structure of N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide incorporates a propan-2-yl group and a trifluoroethoxy substituent, which contribute to its distinct physicochemical properties. These include enhanced lipophilicity and metabolic stability, critical factors in the design of bioactive molecules. Recent studies highlight its role as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial agents and anticancer drugs. The compound's CAS No. 2172146-44-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in high-value chemical synthesis.

From an industrial perspective, N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide aligns with the demand for sustainable chemistry solutions. Its synthetic routes often employ green solvents and catalytic methods, addressing environmental concerns raised by regulatory bodies. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and energy consumption. These advancements resonate with the global push toward green chemistry and circular economy principles, making the compound a topic of interest in ESG (Environmental, Social, and Governance)-driven research.

In the context of drug discovery, N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide serves as a key intermediate for small-molecule therapeutics. Its carbohydrazide core is a versatile scaffold for designing enzyme inhibitors and receptor modulators, particularly in central nervous system (CNS) and inflammatory diseases. The trifluoroethoxy group's electron-withdrawing properties enhance binding affinity, a feature exploited in structure-activity relationship (SAR) studies. Such applications have spurred collaborations between academic institutions and pharmaceutical companies, as evidenced by patent filings and peer-reviewed publications.

The compound's utility extends to agrochemical innovation, where its derivatives are explored for pest control and crop protection. The trifluoroethoxy moiety's resistance to hydrolysis and photodegradation makes it ideal for formulating long-lasting agrochemicals. This aligns with the agricultural sector's need for climate-resilient solutions, a trending topic in precision farming discussions. Searches for "trifluoroethoxy carbohydrazide agrochemicals" have surged, reflecting its niche yet impactful role in sustainable agriculture.

Analytical characterization of CAS No. 2172146-44-8 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring purity and structural integrity. These methods are crucial for quality control in commercial batches, a priority for contract research organizations (CROs) and custom synthesis providers. The compound's spectral data and safety profiles are meticulously documented, catering to regulatory compliance requirements in pharmaceutical and chemical industries.

Looking ahead, N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide is poised to play a pivotal role in emerging technologies such as AI-driven molecular design and high-throughput screening. Its structural motifs are being integrated into cheminformatics databases to train machine learning models for druglikeness prediction. This intersection of computational chemistry and experimental validation underscores the compound's relevance in the digital transformation of chemical research.

In summary, N-(propan-2-yl)(2,2,2-trifluoroethoxy)carbohydrazide (CAS No. 2172146-44-8) exemplifies the synergy between structural ingenuity and practical utility. Its applications span life sciences, agriculture, and green chemistry, driven by ongoing research and technological advancements. As the scientific community continues to explore its potential, this compound remains a testament to the transformative power of specialty chemicals in addressing global challenges.